Cas no 225-57-0 (6H-[1]Benzothiopyrano[4,3-b]quinoline)

6H-[1]Benzothiopyrano[4,3-b]quinoline structure
225-57-0 structure
Product name:6H-[1]Benzothiopyrano[4,3-b]quinoline
CAS No:225-57-0
MF:C16H11NS
MW:249.33024
CID:266213
PubChem ID:9182

6H-[1]Benzothiopyrano[4,3-b]quinoline Chemical and Physical Properties

Names and Identifiers

    • 6H-[1]Benzothiopyrano[4,3-b]quinoline
    • 6H-Thiochromeno[4,3-b]quinoline
    • 225-57-0
    • BRN 0187735
    • DTXSID40177023
    • 6H-(1)BENZOTHIOPYRANO(4,3-b)QUINOLINE
    • Inchi: InChI=1S/C16H11NS/c1-3-7-14-11(5-1)9-12-10-18-15-8-4-2-6-13(15)16(12)17-14/h1-9H,10H2
    • InChI Key: PNSMXZODIXFDRD-UHFFFAOYSA-N
    • SMILES: C1C=CC2N=C3C(=CC=2C=1)CSC1=CC=CC=C31

Computed Properties

  • Exact Mass: 249.06133
  • Monoisotopic Mass: 249.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 38.2Ų

Experimental Properties

  • PSA: 12.89

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